Cas no 2516-37-2 (2-bromo-6-nitro-1,3-benzothiazole)

• Product Name: 2-bromo-6-nitro-1,3-benzothiazole
• CAS No: 2516-37-2
• MF: C₇H₃BrN₂O₂S
• MW: 259.079919099808
• MDL: MFCD07783787
• CID: 252346
• PubChem ID: 11623040
• Update Time: 2025-09-22

2-bromo-6-nitro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-nitrobenzothiazole
• 2-Bromo-6-nitro-1,3-benzothiazole
• 2-bromo-6-nitrobenzo[d]thiazole
• Benzothiazole, 2-bromo-6-nitro-
• BENZOTHIAZOLE,2-BROMO-6-NITRO-
• MFCD07783787
• F9994-5372
• Z1097111303
• EN300-68855
• 2-Bromo-6-nitrobenzthiazole
• CAA51637
• AM20040019
• BCP27002
• KA-0928
• F17130
• DTXSID40469617
• OEDLGBGVVRSXGG-UHFFFAOYSA-N
• CS-0096143
• AC-15099
• C7H3BrN2O2S
• J-508489
• AKOS005073159
• SCHEMBL1636840
• 2-bromo-6-nitro-benzothiazole
• FT-0649728
• A15414
• 2516-37-2
• DB-000841
• 2-bromo-6-nitro-1,3-benzothiazole

• MDL： MFCD07783787
• Inchi： 1S/C7H3BrN2O2S/c8-7-9-5-2-1-4(10(11)12)3-6(5)13-7/h1-3H
• InChI Key： OEDLGBGVVRSXGG-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC(=CC=2S1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.91000
• Monoisotopic Mass: 257.90986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.929
• Melting Point: 206-207
• Boiling Point: 393.1°Cat760mmHg
• Flash Point: 191.6°C
• Refractive Index: 1.751
• PSA: 86.95000
• LogP: 3.49020

2-bromo-6-nitro-1,3-benzothiazole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT